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Compound of Interest

Compound Name: 1-Butyl-decahydronaphthalene

Cat. No.: B1267208 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 1-Butyl-
decahydronaphthalene. The following guidance is based on the known hazards of the

structurally similar compound, Decahydronaphthalene. It is imperative to treat 1-Butyl-
decahydronaphthalene with at least the same level of caution.

Decahydronaphthalene is classified as a flammable liquid and vapor that can be fatal if

swallowed or inhaled.[1][2][3] It is also known to cause severe skin burns and eye damage and

is very toxic to aquatic life.[1][2][3] Therefore, stringent safety measures are essential when

handling this chemical and its derivatives.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to ensure the safety of laboratory personnel. The following table

summarizes the recommended PPE for handling 1-Butyl-decahydronaphthalene, based on

the hazards of decahydronaphthalene.
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Body Part Recommended Protection Specifications

Eyes/Face
Safety Goggles and Face

Shield

ANSI Z87.1-compliant safety

goggles are required. A face

shield should be worn in

situations with a splash

hazard.[1]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. For prolonged

or high-volume handling,

heavy-duty options like butyl

rubber should be considered.

[1][4] It is crucial to consult the

glove manufacturer's chemical

resistance guide for specific

breakthrough times.

Body Laboratory Coat

A flame-resistant lab coat

should be worn, especially

when working with larger

volumes (>1 liter).[3][4] A

chemical-resistant apron

provides an additional layer of

protection.[1]

Respiratory Respirator

Work should be conducted in a

chemical fume hood to

minimize inhalation exposure.

[1][5] If a fume hood is not

available or if aerosolization is

likely, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is necessary to minimize risks.
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Preparation:

Ensure that a chemical fume hood is available and functioning correctly.[1][5]

Assemble all necessary equipment, including non-sparking tools.[5]

Verify that an emergency shower and eyewash station are accessible and operational.

Have a spill kit readily available, containing appropriate absorbent materials.

Handling:

All handling of 1-Butyl-decahydronaphthalene should occur within a chemical fume

hood.[2]

Ground and bond all containers when transferring the chemical to prevent static

discharge.[1]

Avoid direct contact with skin, eyes, and clothing.[4]

Keep the container tightly closed when not in use.[4]

Do not work alone. Ensure at least one other person is aware of the work being

conducted.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

Keep containers in a flammable storage cabinet.[1]

Segregate from incompatible materials such as oxidizing agents.

Store containers below eye level.[1]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.
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Waste Collection:

Collect all 1-Butyl-decahydronaphthalene waste, including contaminated materials like

gloves and absorbent pads, in a designated and clearly labeled hazardous waste

container.[7]

Do not mix with other waste streams.[8]

Keep the waste container closed except when adding waste.[7]

Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area.[8]

Ensure the storage area is well-ventilated and away from sources of ignition.

Waste Disposal:

Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal service.[9]

Follow all local, state, and federal regulations for hazardous waste disposal.[7][9]

Do not dispose of 1-Butyl-decahydronaphthalene down the drain.[7]

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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